Cas no 1804775-24-3 (3-(Bromomethyl)-2-iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine)

• Product Name: 3-(Bromomethyl)-2-iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine
• CAS No: 1804775-24-3
• MF: C₈H₃BrF₆INO
• MW: 449.914414644241
• CID: 4836856
• Update Time: 2025-10-28

3-(Bromomethyl)-2-iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C8H3BrF6INO/c9-2-3-1-4(18-8(13,14)15)5(7(10,11)12)17-6(3)16/h1H,2H2
• InChI Key： DVXOPUVMUZPGQB-UHFFFAOYSA-N
• SMILES： IC1=C(CBr)C=C(C(C(F)(F)F)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 286
• XLogP3: 4.2
• Topological Polar Surface Area: 22.1

Additional information on 3-(Bromomethyl)-2-iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

3-(Bromomethyl)-2-iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS No. 1804775-24-3): A Comprehensive Overview

3-(Bromomethyl)-2-iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS No. 1804775-24-3) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, holds promise for various applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

Chemical Structure and Properties

The molecular structure of 3-(Bromomethyl)-2-iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine is defined by its pyridine core, which is substituted with a bromomethyl group at the 3-position, an iodo group at the 2-position, a trifluoromethoxy group at the 5-position, and a trifluoromethyl group at the 6-position. This intricate arrangement of functional groups imparts unique chemical and physical properties to the compound.

The presence of bromine and iodine atoms in the molecule provides opportunities for further chemical modifications through various substitution reactions. The trifluoromethoxy and trifluoromethyl groups contribute to the compound's lipophilicity and electronic properties, making it an attractive candidate for pharmaceutical research. The high lipophilicity facilitates cellular penetration, while the electronic effects can influence receptor binding and biological activity.

Synthesis Methods

The synthesis of 3-(Bromomethyl)-2-iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine has been explored in several studies, with different approaches yielding varying degrees of success. One common method involves the sequential introduction of functional groups onto a pyridine scaffold. For instance, a recent study published in the Journal of Organic Chemistry described a multi-step synthesis starting from 2-bromo-5-chloropyridine. The key steps include:

• Nucleophilic substitution to introduce the trifluoromethoxy group.
• Bromination at the 3-position using N-bromosuccinimide (NBS).
• Iodination at the 2-position using iodine monochloride (ICl).
• Introduction of the trifluoromethyl group via a radical reaction.

This synthetic route offers high yields and good purity, making it suitable for large-scale production. However, alternative methods are also being investigated to improve efficiency and reduce environmental impact. For example, green chemistry approaches that utilize catalytic systems and environmentally benign solvents are gaining traction in academic and industrial settings.

Biological Activity and Potential Applications

The biological activity of 3-(Bromomethyl)-2-iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine has been a focus of recent research, with several studies highlighting its potential as a lead compound for drug development. One notable application is in the field of oncology, where this compound has shown promising antitumor activity against various cancer cell lines.

A study published in Cancer Research demonstrated that 3-(Bromomethyl)-2-iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine selectively inhibits tumor growth by targeting specific signaling pathways involved in cell proliferation and survival. The compound's ability to cross cell membranes due to its lipophilic nature enhances its effectiveness as an anticancer agent.

Beyond oncology, this compound has also been explored for its potential in treating neurodegenerative diseases. Research conducted at a leading pharmaceutical company revealed that 3-(Bromomethyl)-2-iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine exhibits neuroprotective effects by modulating oxidative stress and inflammation pathways. These findings suggest that this compound could be developed into novel therapeutic agents for conditions such as Alzheimer's disease and Parkinson's disease.

Safety Considerations and Future Directions

While the potential applications of 3-(Bromomethyl)-2-iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine are promising, it is crucial to conduct thorough safety evaluations before advancing to clinical trials. Preclinical studies have shown that this compound exhibits low toxicity in vitro and in animal models, but further investigations are needed to ensure its safety profile in humans.

Ongoing research is focused on optimizing the pharmacokinetic properties of this compound to enhance its bioavailability and reduce potential side effects. Additionally, efforts are being made to develop prodrugs or delivery systems that can improve its therapeutic index.

In conclusion, 3-(Bromomethyl)-2-iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS No. 1804775-24-3) represents a valuable addition to the arsenal of compounds available for medicinal chemistry and drug discovery. Its unique chemical structure and promising biological activity make it an exciting candidate for further development into novel therapeutic agents across multiple disease areas.